Cas no 182616-37-1 (4H-Pyran-4-one,2-(1-methylethyl)-)

• Product Name: 4H-Pyran-4-one,2-(1-methylethyl)-
• CAS No: 182616-37-1
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 113896
• PubChem ID: 21859379
• Update Time: 2025-04-18

4H-Pyran-4-one,2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,2-(1-methylethyl)-
• 4H-Pyran-4-one,2-(1-methylethyl)-(9CI)
• 182616-37-1
• 2-propan-2-ylpyran-4-one

• Inchi： 1S/C8H10O2/c1-6(2)8-5-7(9)3-4-10-8/h3-6H,1-2H3
• InChI Key： CPUXMBKSJPOEBS-UHFFFAOYSA-N
• SMILES： O1C=CC(C=C1C(C)C)=O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3